Cas no 32604-29-8 (4,4'-Diacetoxybiphenyl)

4,4'-Diacetoxybiphenyl is a biphenyl derivative characterized by the presence of acetoxy functional groups at the 4 and 4' positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of liquid crystals, polymers, and pharmaceuticals. Its symmetrical structure and reactivity make it a valuable precursor for cross-coupling reactions and other transformations. The acetoxy groups enhance solubility in organic solvents, facilitating further chemical modifications. With high purity and stability under controlled conditions, 4,4'-Diacetoxybiphenyl is a reliable building block for advanced material research and industrial applications requiring precise molecular architectures.
4,4'-Diacetoxybiphenyl structure
4,4'-Diacetoxybiphenyl structure
Product Name:4,4'-Diacetoxybiphenyl
CAS No:32604-29-8
MF:C16H14O4
MW:270.279964923859
MDL:MFCD00035973
CID:88974
PubChem ID:604281
Update Time:2025-05-27

4,4'-Diacetoxybiphenyl Chemical and Physical Properties

Names and Identifiers

    • 4,4-Diacetoxybiphenyl
    • 4,4'-Diacetoxybiphenyl
    • [4-(4-acetyloxyphenyl)phenyl] acetate
    • 4,4&acute
    • 4,4'-Biphenol Diacetate
    • 4,4'-biphenyl diacetate
    • 4,4'-diacetoxy-1,1'-biphenyl
    • 4,4'-diactoxybiphenyl
    • -Diacetoxybiphenyl
    • 4'-(Acetyloxy)[1,1'-biphenyl]-4-yl acetate #
    • biphenyl-4,4'-diyl diacetate
    • Acetic acid 4'-acetoxy-biphenyl-4-yl ester
    • BRD-K94901703-001-01-9
    • 2-(2-METHYLBENZYL)-MALONICACID
    • 32604-29-8
    • FT-0654345
    • A821336
    • D2266
    • 4,4'-Biphenyldiyl diacetate
    • 4,4'-diacetoxy-biphenyl
    • MFCD00035973
    • DTXSID90345412
    • [1,1'-Biphenyl]-4,4'-diyldiacetate
    • D90025
    • [1,1'-Biphenyl]-4,4'-diyl diacetate
    • 4-[4-(acetyloxy)phenyl]phenyl acetate
    • [1,1 inverted exclamation marka-Biphenyl]-4,4 inverted exclamation marka-diol, 4,4 inverted exclamation marka-diacetate
    • Oprea1_036926
    • Oprea1_791971
    • CS-0207068
    • 4'-(ACETYLOXY)-[1,1'-BIPHENYL]-4-YL ACETATE
    • EN300-21616
    • AKOS000727675
    • CHEMBL3427566
    • SCHEMBL329365
    • EU-0066721
    • STK290974
    • MDL: MFCD00035973
    • Inchi: 1S/C16H14O4/c1-11(17)19-15-7-3-13(4-8-15)14-5-9-16(10-6-14)20-12(2)18/h3-10H,1-2H3
    • InChI Key: RQMBBMQDXFZFCC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(C)=O

Computed Properties

  • Exact Mass: 270.08900
  • Monoisotopic Mass: 270.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.175
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 398.8°C at 760 mmHg
  • Flash Point: 199.5°C
  • Refractive Index: 1.552
  • PSA: 52.60000
  • LogP: 3.20420
  • Solubility: Not determined

4,4'-Diacetoxybiphenyl Security Information

4,4'-Diacetoxybiphenyl Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

4,4'-Diacetoxybiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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32604-29-8 95%
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abcr
AB133240-25 g
4,4'-Diacetoxybiphenyl, 97%; .
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€69.40 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B21403-5g
4,4'-Diacetoxybiphenyl, 97%
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¥831.00 2023-03-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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4,4'-Diacetoxybiphenyl, 97%
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4,4'-Diacetoxybiphenyl Production Method

4,4'-Diacetoxybiphenyl Related Literature

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